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4-Hydroxy Mestranol 4-Hydroxy Mestranol
Brand Name: Vulcanchem
CAS No.: 65694-22-6
VCID: VC0023516
InChI: InChI=1S/C21H26O3/c1-4-21(23)12-10-17-15-5-6-16-13(7-8-18(24-3)19(16)22)14(15)9-11-20(17,21)2/h1,7-8,14-15,17,22-23H,5-6,9-12H2,2-3H3/t14-,15-,17+,20+,21+/m1/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)OC
Molecular Formula: C21H26O3
Molecular Weight: 326.4 g/mol

4-Hydroxy Mestranol

CAS No.: 65694-22-6

Reference Standards

VCID: VC0023516

Molecular Formula: C21H26O3

Molecular Weight: 326.4 g/mol

4-Hydroxy Mestranol - 65694-22-6

CAS No. 65694-22-6
Product Name 4-Hydroxy Mestranol
Molecular Formula C21H26O3
Molecular Weight 326.4 g/mol
IUPAC Name (8R,9S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-4,17-diol
Standard InChI InChI=1S/C21H26O3/c1-4-21(23)12-10-17-15-5-6-16-13(7-8-18(24-3)19(16)22)14(15)9-11-20(17,21)2/h1,7-8,14-15,17,22-23H,5-6,9-12H2,2-3H3/t14-,15-,17+,20+,21+/m1/s1
Standard InChIKey SRAITNKTWXKYDH-QOGIMEQTSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4O)OC
SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)OC
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)OC
Synonyms (17α)-3-Methoxy-19-norpregna-1,3,5(10)-trien-20-yne-4,17-diol;
PubChem Compound 24840634
Last Modified Nov 11 2021
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